N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-methoxybenzamide

• IUPAC Name: N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-3-methoxybenzamide
• InChI: InChI=1S/C21H22N4O3/c1-4-28-20-13-19(22-14(2)23-20)24-16-8-10-17(11-9-16)25-21(26)15-6-5-7-18(12-15)27-3/h5-13H,4H2,1-3H3,(H,25,26)(H,22,23,24)
• InChI Key: NMKSUTAQSLXFRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)OC)C
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol
• CAS No.: 946234-07-7

Description

N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-methoxybenzamide is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

Pyrimidine derivatives, including those substituted with ethoxy groups and benzamide structures, have been explored for their antiviral properties. For instance, derivatives of 2,4-diaminopyrimidine have shown marked inhibition of retrovirus replication in cell culture, indicating potential applications in antiretroviral therapy (Hocková et al., 2003). Similarly, 6-[2-(phosphonomethoxy)alkoxy]pyrimidines have exhibited activity against herpes viruses and retroviruses, suggesting their utility in developing antiviral agents (Holý et al., 2002).

Anti-diabetic Applications

Compounds related to benzamide derivatives have been identified in the impurity profile of anti-diabetic drugs like Repaglinide, highlighting their relevance in the synthesis and quality control of therapeutic agents (Kancherla et al., 2018).

Antimicrobial Activity

Research on benzamide and pyrimidine derivatives has also shown promising antimicrobial activities. For example, N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides have been evaluated for their antibacterial and antifungal properties, providing a basis for the development of new antimicrobial therapies (Desai et al., 2013).

Cancer Therapy

Benzamide derivatives have been designed as c-MET inhibitors, a target for cancer therapy. These compounds, including those with quinazoline, pyridine, and tetrahydro-pyridothienopyrimidine headgroups, have shown potent inhibitory activities against c-MET and anticancer activity against various cancer cell lines (Jiang et al., 2016).

Anti-arrhythmic Agents

Substituted heterocyclic systems derived from methoxybenzamide compounds have demonstrated good anti-arrhythmic activity with low toxicity, indicating their potential in cardiovascular drug development (Abdulla, 2008).